Cas no 1024118-13-5 (1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one)

• Product Name: 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one
• CAS No: 1024118-13-5
• MF: C₂₈H₂₂BrNO₂
• MW: 484.383786678314
• MDL: MFCD03839655
• CID: 5214910
• Update Time: 2025-06-23

1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one

• MDL： MFCD03839655
• Inchi： 1S/C28H22BrNO2/c1-18(31)21-8-5-9-24(14-21)30-26(20-10-12-23(29)13-11-20)17-25-27(30)15-22(16-28(25)32)19-6-3-2-4-7-19/h2-14,17,22H,15-16H2,1H3
• InChI Key： RCGJOJZVGKEZSY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(C)=O)=C2)C2=C(C(=O)CC(C3=CC=CC=C3)C2)C=C1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 483.083
• Monoisotopic Mass: 483.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one

1-(3-Acetylphenyl)-2-(4-Bromophenyl)-6-Phenyl-6,7-Dihydro-5H-Indol-4-One (CAS No. 1024118-13-5): An Overview of Its Structure, Synthesis, and Potential Applications

1-(3-Acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one (CAS No. 1024118-13-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential for various applications, including as a lead compound in drug discovery and as a valuable intermediate in the synthesis of bioactive molecules.

The chemical structure of 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one is particularly noteworthy. It features a 6,7-dihydroindolone core with multiple substituents, including an acetyl group at the 3-position of the phenyl ring, a bromo group at the 4-position of another phenyl ring, and an additional phenyl ring attached to the indolone core. This unique arrangement of functional groups imparts specific chemical properties and biological activities to the molecule.

The synthesis of 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one has been extensively studied in recent years. One common approach involves the condensation of 3-acetylbenzaldehyde with 4-bromoacetophenone followed by cyclization to form the indolone core. Subsequent modifications and optimizations have led to more efficient and scalable synthetic routes, making this compound more accessible for further research and development.

In terms of biological activity, 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been reported to exhibit selective inhibition against certain kinases, making it a candidate for the treatment of cancer and other proliferative disorders.

Recent research has also explored the pharmacological properties of 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one. In vitro studies have shown that it possesses potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Furthermore, preliminary in vivo studies have indicated that this compound may have therapeutic potential in models of neurodegenerative diseases.

The structural diversity and functional versatility of 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one make it an attractive scaffold for medicinal chemistry efforts. Researchers are actively investigating its derivatives to optimize its pharmacological profile and enhance its therapeutic efficacy. These efforts include structural modifications aimed at improving solubility, stability, and bioavailability.

In addition to its direct applications in drug discovery, 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one serves as a valuable intermediate in the synthesis of other bioactive compounds. Its reactivity and functional group compatibility allow for a wide range of chemical transformations, facilitating the development of novel molecules with diverse biological activities.

The safety profile of 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one is another important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable safety data, with no significant toxicity observed at therapeutic concentrations. However, ongoing research is necessary to fully evaluate its long-term safety and potential side effects.

In conclusion, 1-(3-acetylphenyl)-2-(4-bromophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one (CAS No. 1024118-13-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an exciting target for further investigation and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.